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Compound of Interest

Compound Name: 1,3-Bis(carboxyphenoxy)propane

Cat. No.: B12392497

This document provides immediate safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling 1,3-
Bis(carboxyphenoxy)propane. The following procedural guidance is designed to ensure safe
laboratory practices and minimize exposure risks.

Chemical Identifier:

e Name: 1,3-Bis(carboxyphenoxy)propane
e CAS Number: 3753-81-9

e Molecular Formula: C17H1606[1]

Hazard Summary: 1,3-Bis(carboxyphenoxy)propane is a solid substance that presents the
following primary hazards:

o Skin Sensitization: May cause an allergic skin reaction (H317).[1]
e Aquatic Hazard: Very toxic to aquatic life (H400).[1]

» Signal Word: Warning.

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 1,3-Bis(carboxyphenoxy)propane to
prevent skin contact and inhalation of dust particles. The following table summarizes the
required PPE.

PPE Category Specification Purpose
] Chemical-resistant gloves To prevent skin contact and
Hand Protection o ] ) )
(e.g., Nitrile) potential allergic reactions.
) Safety glasses with side- To protect eyes from dust
Eye Protection ) )
shields or goggles particles.

Recommended when there is
Face Protection Face shield a risk of splashing or

significant dust generation.

To prevent inhalation of fine
_ _ NIOSH-approved N95 dust _ ,
Respiratory Protection ) particles, especially when
mask or higher .
handling powder.

] To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

[EEN

. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
dust inhalation.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, inspect all PPE for integrity.

N

. Handling the Compound:
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» Don the appropriate PPE as outlined in the table above.

» When weighing or transferring the solid material, perform these actions over a contained
surface to facilitate cleanup of any spills.

o Use spatulas and other tools to handle the solid, avoiding direct contact.
o Keep containers of 1,3-Bis(carboxyphenoxy)propane tightly closed when not in use.
3. Post-Handling Procedures:

» After handling, remove gloves using the proper technique to avoid skin contamination and
dispose of them in the designated waste container.

e Wash hands thoroughly with soap and water.

o Clean the work area and any equipment used with an appropriate solvent and
decontaminate surfaces.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination, given the high aquatic
toxicity of this compound.

o Chemical Waste: Dispose of 1,3-Bis(carboxyphenoxy)propane and any contaminated
materials (e.g., gloves, weighing paper) in a clearly labeled hazardous waste container. Do
not dispose of this chemical down the drain.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and treated as hazardous waste. Puncture the container to
prevent reuse before disposal.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the logical workflow for safely handling 1,3-
Bis(carboxyphenoxy)propane, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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